Cas no 854350-18-8 ([2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate)

• Product Name: [2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate
• CAS No: 854350-18-8
• MF: C₁₇H₁₆Cl₂N₂O₄
• MW: 383.225942611694
• CID: 5914482
• PubChem ID: 4791425
• Update Time: 2025-06-23

[2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MLS002248644
• AKOS033627872
• Z18518376
• SMR001316104
• DTXSID301323880
• EN300-26595822
• {[(4-methoxyphenyl)methyl](methyl)carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
• HMS3069F22
• CHEMBL1891399
• 854350-18-8
• [2-[(4-methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate
• [2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C17H16Cl2N2O4/c1-21(9-11-3-5-13(24-2)6-4-11)15(22)10-25-17(23)12-7-14(18)16(19)20-8-12/h3-8H,9-10H2,1-2H3
• InChI Key： NXPIEKIVGOXMDD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(N(C)CC1C=CC(=CC=1)OC)=O)Cl

Computed Properties

• Exact Mass: 382.0487124g/mol
• Monoisotopic Mass: 382.0487124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate

Introduction to [2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate (CAS No. 854350-18-8)

[2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 854350-18-8, represents a convergence of expertise in medicinal chemistry and synthetic organic chemistry. Its molecular structure incorporates several key functional groups, including a pyridine core, chloro substituents, and an amide-like moiety, which collectively contribute to its reactivity and utility in various chemical transformations.

The< strong>pyridine ring is a cornerstone in the design of many bioactive molecules, serving as a scaffold that can interact with biological targets through hydrogen bonding and other non-covalent interactions. In this compound, the pyridine ring is further modified by the presence of two chloro atoms at the 5 and 6 positions. These chloro substituents not only enhance the lipophilicity of the molecule but also introduce electrophilic centers that can participate in nucleophilic substitution reactions. This makes the compound a versatile intermediate for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

The< strong>amide-like moiety in [2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate is another critical feature that contributes to its potential biological activity. The amide group is known to be a privileged structure in drug design, often found in biologically active peptides and small molecules. The presence of this moiety suggests that the compound may exhibit properties such as receptor binding or enzyme inhibition. Furthermore, the< strong>4-methoxyphenyl group attached to the methylamino part of the molecule adds another layer of complexity and potential functionality. The methoxy group is a common pharmacophore that can influence both the electronic properties and solubility of a molecule.

In recent years, there has been a growing interest in developing novel compounds with< strong>antimicrobial,< strong>anticancer, and< strong>anti-inflammatory properties. The structural features of [2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate make it an attractive candidate for such applications. For instance, the combination of a pyridine core with chloro substituents has been shown to enhance binding affinity to bacterial enzymes, making it a potential lead for developing new antibiotics. Additionally, the amide-like moiety could interact with biological targets involved in cancer cell proliferation or inflammation pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the condensation of a suitable acrylate derivative with a diamino compound under controlled conditions. This reaction typically proceeds via an amide bond formation, which is facilitated by the presence of acidic or basic catalysts. The subsequent introduction of chloro groups can be achieved through electrophilic aromatic substitution reactions or nucleophilic aromatic substitutions, depending on the chosen synthetic route.

The< strong>5,6-dichloropyridine-3-carboxylate portion of the molecule provides additional opportunities for further derivatization. For example, the carboxylate group can be used to form esters or amides with various nucleophiles, expanding the range of possible derivatives. These derivatives can then be screened for their biological activity using high-throughput screening (HTS) techniques or other pharmacological assays. The use of HTS allows researchers to rapidly assess the potential activity of numerous compounds against various biological targets.

In conclusion, [2-[(4-Methoxyphenyl)methyl-methylamino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate (CAS No. 854350-18-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it suitable for further development into bioactive molecules targeting various diseases. As research in medicinal chemistry continues to advance, compounds like this one will play an increasingly important role in discovering new treatments for human health challenges.